Correction: Thiadiazole containing N- and S-rich highly ordered periodic mesoporous organosilica for efficient removal of Hg(II) from polluted water
Chemical Communications Pub Date: 2021-11-01 DOI: 10.1039/D1CC90375F
Abstract
Correction for ‘Thiadiazole containing N- and S-rich highly ordered periodic mesoporous organosilica for efficient removal of Hg(II) from polluted water’ by Asim Baumik et al., Chem. Commun., 2020, 56, 3963–3966, DOI 10.1039/D0CC00407C.
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